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Compound of Interest

Compound Name: Glyoxalbis(2-hydroxyanil)

Cat. No.: B075053 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glyoxalbis(2-hydroxyanil), often abbreviated as GBHA, is a chemical compound that serves

as a highly selective and sensitive indicator for the complexometric titration of certain metal

ions, most notably calcium.[1][2][3] This organic molecule forms a distinctly colored chelate

complex with calcium ions in alkaline solutions, allowing for accurate quantitative analysis.[2]

The formation of a stable, red-colored complex makes it particularly useful in

spectrophotometric and colorimetric determinations. While its primary application is in

spectrophotometry, this document outlines a protocol for its use as a visual indicator in the

titrimetric determination of calcium with ethylenediaminetetraacetic acid (EDTA).

The principle of this titration relies on the displacement of the indicator from its complex with

the metal ion by a stronger chelating agent, EDTA. At the endpoint of the titration, when all the

metal ions have been complexed by EDTA, the indicator is released back into its free form,

resulting in a distinct color change. A strongly alkaline medium (pH 12-13) is essential for this

titration to ensure the stability of the metal-indicator complex and to prevent interference from

other metal ions like magnesium, which precipitates as magnesium hydroxide at this pH.

Physicochemical Properties of Glyoxalbis(2-hydroxyanil)
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Property Value

Synonyms
2,2′-(Ethanediylidenedinitrilo)diphenol, Calcium

red, GBHA[1]

CAS Number 1149-16-2[1]

Molecular Formula C₁₄H₁₂N₂O₂[1]

Molecular Weight 240.26 g/mol [1]

Appearance White to light yellow powder/crystals[2]

Melting Point 203-211 °C[2]

Quantitative Data: Stability of Metal-Indicator Complexes

The stability of the metal-indicator complex is a critical factor for a successful complexometric

titration. The stability constant (log K) provides a measure of the strength of the interaction

between the metal ion and the indicator. For a titration with EDTA, the stability constant of the

metal-EDTA complex must be significantly higher than that of the metal-indicator complex.
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Metal Ion
log K
(Glyoxalbis(2-
hydroxyanil))

log K (EDTA) Notes

Ca²⁺ ~7.5 10.7

GBHA is a suitable

indicator for calcium

titration with EDTA.

Mg²⁺ Lower than Ca²⁺ 8.7

Precipitates as

Mg(OH)₂ at pH 12-13,

minimizing

interference.

Sr²⁺ Forms a complex 8.6 Potential interference.

Ba²⁺ Forms a complex 7.8 Potential interference.

Cu²⁺ High 18.8

Strong interference;

must be absent or

masked.

Zn²⁺ High 16.5

Strong interference;

must be absent or

masked.

Note: The stability constants for GBHA with many metal ions are not readily available in the

literature. The values presented are estimates based on the known selectivity for calcium and

general principles of coordination chemistry. The primary application remains the determination

of calcium.

Experimental Protocols
1. Preparation of Reagents

0.01 M EDTA Standard Solution:

Dry approximately 3.8 g of the disodium salt of EDTA (Na₂H₂EDTA·2H₂O) at 80°C for 1

hour.

Accurately weigh about 3.722 g of the dried EDTA salt.
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Dissolve the weighed EDTA in deionized water in a 1 L volumetric flask.

Make up to the mark with deionized water and mix thoroughly.

Standardize the EDTA solution against a primary standard calcium carbonate (CaCO₃)

solution.

Glyoxalbis(2-hydroxyanil) (GBHA) Indicator Solution (0.5% w/v):

Weigh 0.5 g of Glyoxalbis(2-hydroxyanil).

Dissolve the powder in 100 mL of methanol. Gentle warming may be required to facilitate

dissolution.

Store the solution in a tightly sealed, dark bottle. The solution should be prepared fresh

weekly for optimal performance.

Sodium Hydroxide (NaOH) Buffer Solution (1 M):

Carefully dissolve 40 g of analytical grade NaOH pellets in approximately 800 mL of

deionized water.

Allow the solution to cool to room temperature.

Transfer the solution to a 1 L volumetric flask and make up to the mark with deionized

water.

Calcium Standard Solution (0.01 M):

Dry primary standard grade calcium carbonate (CaCO₃) at 110°C for 2 hours and cool in a

desiccator.

Accurately weigh approximately 1.001 g of the dried CaCO₃.

Transfer the CaCO₃ to a 1 L volumetric flask.

Add a small amount of deionized water to make a slurry.
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Carefully and slowly add dilute hydrochloric acid (1:1) dropwise until the CaCO₃ is

completely dissolved, avoiding excessive effervescence.

Make up to the mark with deionized water and mix thoroughly.

2. Titration Procedure for Calcium

Sample Preparation: Pipette a known volume (e.g., 25.00 mL) of the sample solution

containing an unknown amount of calcium into a 250 mL Erlenmeyer flask. The sample

should be neutral or slightly acidic.

Dilution: Add approximately 50 mL of deionized water to the flask.

pH Adjustment: Add 5 mL of 1 M NaOH buffer solution to the flask to raise the pH to 12-13. A

white precipitate of Mg(OH)₂ may form if magnesium is present; this will not interfere with the

titration.

Indicator Addition: Add 5-6 drops of the 0.5% GBHA indicator solution to the flask and swirl to

mix. The solution should turn a distinct red color, indicating the formation of the Ca-GBHA

complex.

Titration: Titrate the sample solution with the standardized 0.01 M EDTA solution. The red

color of the solution will persist as the EDTA complexes with the free calcium ions.

Endpoint Determination: The endpoint is reached when the color of the solution changes

from red to a pale yellow or colorless state. This change should be sharp and indicates that

all the calcium has been complexed by the EDTA, releasing the free indicator.

Record Volume: Record the volume of EDTA solution used.

Replicates: Repeat the titration at least two more times to ensure accuracy and precision.

3. Calculation of Calcium Concentration

The concentration of calcium in the sample can be calculated using the following formula:

Molarity of Ca²⁺ = (Molarity of EDTA × Volume of EDTA used (L)) / Volume of sample (L)
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To express the concentration in mg/L (ppm):

Concentration of Ca²⁺ (mg/L) = Molarity of Ca²⁺ × Molar mass of Ca (40.08 g/mol ) × 1000

mg/g
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Caption: Experimental workflow for the complexometric titration of calcium using Glyoxalbis(2-
hydroxyanil) indicator.
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Caption: Chemical relationship at the endpoint of the titration, showing the displacement of

GBHA from the calcium complex by EDTA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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